Cas no 1247761-16-5 (3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1247761-16-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5465662
• PubChem ID: 61271492
• Update Time: 2025-09-26

3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde
• Z802547556
• 1-(1-Ethylpropyl)-3-methyl-1H-pyrazole-4-carboxaldehyde

• Inchi： 1S/C10H16N2O/c1-4-10(5-2)12-6-9(7-13)8(3)11-12/h6-7,10H,4-5H2,1-3H3
• InChI Key： XLJLCGLHEUFHQB-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)C(CC)CC

Computed Properties

• Exact Mass: 180.126263138 g/mol
• Monoisotopic Mass: 180.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.25
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9

Additional information on 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde

3-Methyl-1-(Pentan-3-Yl)-1H-Pyrazole-4-Carbaldehyde: A Promising Compound in Pharmaceutical Research

3-Methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde, with the chemical identifier CAS No. 1247761-16-5, represents a novel synthetic molecule that has garnered attention in recent pharmaceutical research. This compound belongs to the class of 1H-pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The structural features of this molecule, particularly the 4-carbaldehyde group and the pentan-3-yl substituent, play a critical role in its pharmacological profile. Recent studies have highlighted its potential as a lead compound for drug development, particularly in the context of targeting inflammatory pathways and modulating cellular signaling mechanisms.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde exhibits potent inhibitory activity against COX-2 and LOX enzymes, which are key mediators of inflammatory responses. The 4-carbaldehyde functional group is believed to contribute to its ability to interact with lipid rafts and modulate membrane-associated signaling pathways. This makes the compound a potential candidate for the development of anti-inflammatory therapeutics, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has been explored in preclinical studies, suggesting potential applications in neurodegenerative disorders.

The pentan-3-yl substituent in this molecule is a critical structural element that influences its solubility, stability, and bioavailability. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that the pentan-3-yl group enhances the hydrophobicity of the molecule, which may improve its cellular uptake and intracellular activity. This property is particularly advantageous for targeting intracellular pathways involved in apoptosis and cell cycle regulation. The 3-methyl group further stabilizes the molecular framework, potentially reducing metabolic degradation and extending the half-life of the compound in vivo.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic properties of 1H-pyrazole derivatives to enhance their therapeutic efficacy. A 2023 review in *Pharmaceutical Research* highlighted the importance of functional groups such as the 4-carbaldehyde in improving the interaction with specific protein targets. For instance, the 4-carbaldehyde moiety has been shown to form hydrogen bonds with key residues in enzyme active sites, thereby increasing the potency of the compound. This mechanism has been exploited in the design of 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde to achieve higher selectivity against target enzymes while minimizing off-target effects.

The synthesis of 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde involves a multi-step process that includes the formation of the 1H-pyrazole ring and the introduction of the pentan-3-yl and 3-methyl substituents. A 2021 study in *Organic & Biomolecular Chemistry* described a novel catalytic approach to achieve high yield and purity in the synthesis of this compound. This method utilizes transition metal catalysts to facilitate the coupling reactions, which is critical for large-scale production in pharmaceutical applications. The ability to synthesize this molecule efficiently has been a key factor in its evaluation as a potential drug candidate.

While the pharmacological potential of 3-methyl-1-(pentan-3-yl)-1H-pyrazole-4-carbaldehyde is promising, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic applications. Current studies are focused on evaluating its safety profile and exploring its efficacy in animal models of inflammation and neurodegeneration. The 4-carbaldehyde group and the pentan-3-yl substituent are being analyzed for their role in modulating drug resistance and enhancing therapeutic outcomes. These findings could pave the way for the development of new treatments for complex diseases.